Cas no 112575-85-6 (METHYL 3-PYRROL-1-YLPHENYL ACETATE)
112575-85-6 structure
Product Name:METHYL 3-PYRROL-1-YLPHENYL ACETATE
CAS No:112575-85-6
MF:C13H13NO2
MW:215.247823476791
CID:2660415
PubChem ID:14027797
Update Time:2024-02-27
METHYL 3-PYRROL-1-YLPHENYL ACETATE Chemical and Physical Properties
Names and Identifiers
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- METHYL 3-PYRROL-1-YLPHENYL ACETATE
- Benzeneacetic acid, 3-(1H-pyrrol-1-yl)-, methyl ester
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- Inchi： 1S/C13H13NO2/c1-16-13(15)10-11-5-4-6-12(9-11)14-7-2-3-8-14/h2-9H,10H2,1H3
- InChI Key： IVAXWDGIXUDGOO-UHFFFAOYSA-N
- SMILES： C1(CC(OC)=O)=CC=CC(N2C=CC=C2)=C1
Computed Properties
- Exact Mass: 215.094628657g/mol
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 31.2Ų
METHYL 3-PYRROL-1-YLPHENYL ACETATE Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
112575-85-6 (METHYL 3-PYRROL-1-YLPHENYL ACETATE) Related Products
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